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Compound of Interest

Compound Name:
2-Methoxypyridine-4-

carbothioamide

CAS No.: 929972-07-6

Cat. No.: B2589213

Get Quote

Executive Summary & Chemical Identity
2-Methoxypyridine-4-carbothioamide (CAS: 929972-07-6) is a heterocyclic building block

frequently used in medicinal chemistry for kinase inhibitor synthesis. While often handled

casually as a "standard organic solid," its thioamide (

) functional group presents a latent respiratory and reactivity hazard often overlooked in
standard waste streams.

This guide moves beyond generic "organic waste" labeling to address the specific risk of acid-

catalyzed hydrolysis, which can generate toxic hydrogen sulfide (

) gas in waste containers.
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Property Data

CAS Number 929972-07-6

Molecular Formula

Molecular Weight 168.22 g/mol

Physical State Solid (typically yellow to off-white powder)

Key Functional Groups
Pyridine (Basic), Thioamide (Reactive/Sulfur-

donor)

Primary Hazard
Acute Toxicity;

evolution in acidic media

The Hazard Mechanism: Why Standard Disposal
Fails
The most critical error in disposing of thioamides is treating them as inert organics. You must

understand the hydrolytic instability of the carbothioamide group.

The Acid-Hydrolysis Risk
In the presence of strong acids (common in aqueous waste streams containing TFA or HCl), 2-
methoxypyridine-4-carbothioamide can hydrolyze. This reaction pathway releases hydrogen

sulfide gas, which is heavier than air, accumulates in waste drums, and is lethal at low

concentrations (IDLH = 100 ppm).

Operational Directive: Never dispose of this compound or its mother liquors into "Acidic

Aqueous Waste" containers.

Pre-Disposal Segregation Strategy
Effective disposal starts at the bench, not the loading dock. Use the following decision logic to

segregate waste streams immediately after synthesis or purification.

Waste Stream Decision Matrix
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Waste Generation
(2-Methoxypyridine-4-carbothioamide)

Physical State?

Solid Waste
(Pure compound/contaminated silica)

Solid

Liquid Waste
(Mother liquor/Reaction mixture)

Liquid

Stream A: Solid Hazardous
(Label: Sulfur Containing) Check pH of Solution

Acidic (pH < 7)

Yes

Neutral/Basic (pH ≥ 7)

No

ACTION: Quench with
10% NaOH or NaHCO3

Stream B: Non-Halogenated Organic
(Label: pH > 7, Sulfur Containing)

pH Adjusted

Click to download full resolution via product page

Figure 1: Decision tree for segregating thioamide waste to prevent accidental
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generation.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound, Contaminated
Gloves/Paper)
Applicability: Expired reagents, spill cleanup materials, heavily contaminated silica gel.

Primary Containment: Place the solid material in a clear, sealable polyethylene bag

(minimum 2 mil thickness).

Secondary Containment: Place the sealed bag into a wide-mouth high-density polyethylene

(HDPE) jar.

Labeling:

Standard Hazardous Waste Label.

Constituents: "2-Methoxypyridine-4-carbothioamide, solid."

Hazard Warning: "TOXIC. SULFUR-CONTAINING. DO NOT MIX WITH ACID."

Disposal Path: Hand off to EHS for Incineration. High-temperature incineration is required to

fully oxidize the sulfur content to

(captured by scrubbers) rather than releasing it.

Protocol B: Liquid Waste (Reaction Mixtures, Mother
Liquors)
Applicability: Filtrates from recrystallization, HPLC effluent.

pH Verification: Dip a pH strip into the waste solution.

If Acidic: Slowly add saturated Sodium Bicarbonate (

) or 1N Sodium Hydroxide (
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) with stirring until pH

8.

Solvent Compatibility:

Ensure the solvent stream is compatible with High BTU fuel blending (e.g., methanol,

ethanol, DMSO).

Note: Avoid mixing with oxidizers (peroxides, nitric acid) as thioamides can be oxidized

exothermically to sulfines/sulfenes.

Container Selection: Use a standard solvent safety can or HDPE carboy.

Labeling:

Constituents: List all solvents + "2-Methoxypyridine-4-carbothioamide (

Critical Tag: "ORGANIC WASTE - BASIC pH. CONTAINS THIOAMIDES."[1]

Regulatory & Compliance (RCRA)
While 2-Methoxypyridine-4-carbothioamide is not explicitly listed on the EPA RCRA "P" or

"U" lists, it must be managed as a Characteristic Hazardous Waste due to toxicity and reactivity

potential.

Regulatory Category Classification Code Reasoning

RCRA Characteristic D003 (Reactivity)

Potential to generate toxic

gases (

) if mishandled in acidic

environments.

RCRA Characteristic D001 (Ignitability)
If dissolved in flammable

solvents (MeOH/EtOH).

DOT Shipping UN 2811
Toxic solids, organic, n.o.s. (for

pure substance transport).
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Self-Validation Step: Before sealing any waste container, ask: "If I pour 1M HCl into this drum,

will I evacuate the building?" If the answer is yes, you have failed the neutralization step.

Emergency Contingencies: Spills
Scenario: A 5g bottle drops and shatters on the bench.

Evacuate & Ventilate: Clear the immediate area. Thioamide dust is an irritant.[2]

PPE Upgrade: Wear nitrile gloves (double gloved), lab coat, and a NIOSH N95 or P100

respirator to avoid inhaling dust.

Dry Cleanup (Preferred):

Do not wet the powder if possible (prevents hydrolysis).

Cover with a dry absorbent (Vermiculite or chemically inert pads).

Sweep gently into a dust pan to minimize aerosolization.

Decontamination:

Wipe the surface with a mild dilute bleach solution (1-5%). The hypochlorite will oxidize the

thioamide to a sulfate/sulfonate, rendering it less reactive.

Warning: Do not use strong acids for cleanup.

Disposal: Bag all cleanup materials as Protocol A (Solid Waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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